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Compound of Interest

Compound Name: Methyl hypochlorite

CAS No.: 593-78-2

Cat. No.: B3344060

Get Quote

Disclaimer: Methyl hypochlorite is an extremely unstable and highly explosive compound with

explosive potential similar to TNT.[1] It is sensitive to heat, shock, and light.[1] This guide is

intended for experienced researchers and professionals in controlled laboratory settings with

appropriate safety infrastructure. DO NOT attempt to synthesize, isolate, or handle this

compound without extensive expertise in handling explosive materials and the necessary

protective equipment.

Frequently Asked Questions (FAQs)
Q1: What is methyl hypochlorite and why is it exceptionally hazardous?

A1: Methyl hypochlorite (CH₃ClO) is the methyl ester of hypochlorous acid and the simplest

organic hypochlorite.[2] Its extreme hazard stems from its profound instability; the molecule

contains a weak oxygen-chlorine bond and an oxidizable methyl group, leading to a high

propensity for violent, exothermic decomposition.[3] The energy released is substantial, with a

heat of decomposition reported to be around 2300-3000 J/g.[1][4] The neat material is sensitive

to heat, light, and shock, and its decomposition can be autocatalytic.[1]
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Q2: My experiment involving a reaction of methanol and sodium hypochlorite showed

unexpected gas evolution and a rapid temperature increase. What could be happening?

A2: You have likely inadvertently formed methyl hypochlorite. The reaction between an

alcohol (like methanol) and sodium hypochlorite is a known method for generating alkyl

hypochlorites.[1][5] These compounds are thermally unstable. The gas evolution and

temperature spike are classic signs of decomposition, which for methyl hypochlorite can be

explosive.[1] This decomposition can generate a theoretical adiabatic temperature rise of over

1000 K and a gas volume increase of over 1000 times, leading to catastrophic over-

pressurization.[1]

Q3: What are the primary triggers that can initiate the explosive decomposition of methyl
hypochlorite?

A3: Decomposition can be initiated by several factors, often in combination. It is critical to

control these variables meticulously:

Heat: The compound is thermally sensitive and explodes violently when heated.[6]

Light: Exposure to bright light can trigger explosive decomposition.[5]

Mechanical Shock: The material is sensitive to shock.[1]

Impurities: The decomposition process is complex and can be catalyzed by various

substances, including metals.[1]

Concentration: The neat, undiluted compound is exceptionally dangerous. Its limited water

solubility means it can form a separate, highly concentrated phase even in aqueous

mixtures.[1]

Q4: Is there a "safe" temperature for handling methyl hypochlorite?

A4: Due to its extreme instability, there is no universally "safe" operating temperature. It has a

very low boiling point of approximately 9-12°C and can decompose as it is formed even at

ambient temperatures.[1][2][5] Any handling should be performed at the lowest possible

temperatures, with the understanding that decomposition can still occur.
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Q5: Can methyl hypochlorite be stabilized for safer use?

A5: While the neat compound is dangerously unstable, related, more complex alkyl

hypochlorites (e.g., tertiary alkyl hypochlorites) have shown greater stability.[5] For other simple

alkyl hypochlorites, such as ethyl hypochlorite, studies have shown that working with dilute

solutions in inert solvents (like carbon tetrachloride) can significantly slow the rate of

decomposition.[5] This suggests a potential strategy, but it does not eliminate the hazard. Any

attempt to use methyl hypochlorite should be conducted in a dilute solution, on a very small

scale, and behind appropriate blast shielding.

Data Summary
The following table summarizes key quantitative data regarding methyl hypochlorite's

properties and hazards.

Parameter Value Source(s)

Boiling Point 9.18 °C to 12 °C [2][5]

Heat of Decomposition ~2300 - 3000 J/g [1][4]

Explosive Potential Similar to TNT [1]

Primary Triggers Heat, Light, Shock, Impurities [1][6]

Primary Thermal

Decomposition Products

Formaldehyde (CH₂O) and

Hydrogen Chloride (HCl)
[4]

Theoretical Adiabatic Temp.

Rise
> 1000 K [1]

Theoretical Volume Change

(Gas)
Up to 1150x [1]

Experimental Protocols & Methodologies
Note: Due to the extreme danger, detailed protocols for the synthesis or isolation of methyl
hypochlorite are not provided. The principles below are for general guidance when handling

potentially explosive materials and must be adapted by qualified experts.
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Principle of Dilution and Scale: Handling of highly reactive species should always be performed

in dilute solutions with inert solvents to moderate the reaction rate and absorb thermal energy.

Experiments must be conducted on the smallest scale possible to minimize the potential

energy of the system. A study on the related ethyl hypochlorite demonstrated significantly

improved stability in a carbon tetrachloride solution.[5]

General Safety Protocol for Unstable Compounds:

Personal Protective Equipment (PPE): A flame-retardant lab coat, chemical splash goggles,

a face shield, and heavy-duty blast-resistant gloves are mandatory. All work must be

conducted behind a certified blast shield.[7][8]

Ventilation: Work must be performed in a chemical fume hood with a high rate of air

exchange to prevent the accumulation of volatile and toxic vapors.[8]

Elimination of Ignition Sources: All sources of heat, spark, and flame must be strictly

excluded from the area.[6] Use only intrinsically safe equipment.

Containment: Use robust reaction vessels and secondary containment to manage potential

spills or breaches.[7]

Emergency Preparedness: Ensure immediate access to a safety shower, eyewash station,

and appropriate fire extinguishing media (e.g., CO₂ or dry chemical).[9][10] All personnel

must be trained on emergency procedures.

Visualizations
Hazard Assessment Workflow
The following diagram outlines the logical workflow for assessing the risks before attempting

any experiment involving methyl hypochlorite.
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Pre-Experimental Assessment
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Caption: Risk assessment workflow for experiments involving methyl hypochlorite.
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Decomposition Pathways
This diagram illustrates the major decomposition pathways for methyl hypochlorite, which

lead to the formation of highly toxic and corrosive gases.

Pathway 1 (Major) Pathway 2
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Initiating Energy
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Caption: Primary thermal decomposition pathways of methyl hypochlorite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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